2-Methoxyethyl 5-((2-fluorobenzoyl)oxy)-2-methylbenzofuran-3-carboxylate
Overview
Description
Molecular Structure Analysis
The molecular structure of 2-Methoxyethyl 5-((2-fluorobenzoyl)oxy)-2-methylbenzofuran-3-carboxylate consists of a benzofuran ring with a carboxylate group and a fluorobenzoyloxy substituent. The methoxyethyl group is attached to the benzofuran core. The fluorine atom in the benzoyloxy group imparts unique properties to the compound .
Scientific Research Applications
Suzuki–Miyaura Cross-Coupling
This compound is potentially used in the Suzuki–Miyaura cross-coupling reactions, which are pivotal in creating carbon-carbon bonds in organic synthesis . The boron moiety within the structure can undergo transmetalation, a key step in this process, making it a valuable reagent for constructing complex molecules.
Protodeboronation
In the realm of synthetic organic chemistry, the protodeboronation of pinacol boronic esters is an essential transformation . The compound could serve as a precursor in the protodeboronation process, leading to the creation of novel molecules with potential pharmacological applications.
Anticancer Research
The benzofuran moiety is known for its presence in compounds with anticancer properties . As such, this compound may be used in the synthesis of new anticancer agents, exploring its efficacy against various cancer cell lines.
Antimicrobial and Antifungal Applications
Compounds with similar structures have been reported to exhibit antimicrobial and antifungal activities . Therefore, this compound could be investigated for its potential use in developing new treatments against microbial and fungal infections.
Cardiovascular Research
Given the diverse biological activities of related compounds, there’s a possibility that this compound could be used in cardiovascular research, particularly in the synthesis of molecules that act as cardiovascular agents or antihypertensives .
Neuroprotection Studies
The compound’s structure suggests potential applications in neuroprotection, especially in the context of retinal ganglion cell protection and vascular relaxation in ocular studies .
Diabetes Treatment Research
Derivatives of this compound could be explored for their role as DPP-IV inhibitors, which are significant in the treatment of diabetes . Research in this area could lead to the development of new antidiabetic medications.
Safety and Hazards
properties
IUPAC Name |
2-methoxyethyl 5-(2-fluorobenzoyl)oxy-2-methyl-1-benzofuran-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17FO6/c1-12-18(20(23)25-10-9-24-2)15-11-13(7-8-17(15)26-12)27-19(22)14-5-3-4-6-16(14)21/h3-8,11H,9-10H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UMBAPDHKDGSXLG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(O1)C=CC(=C2)OC(=O)C3=CC=CC=C3F)C(=O)OCCOC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17FO6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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